Cas no 1548598-66-8 (1-cycloheptylcyclobutan-1-amine)

1-Cycloheptylcyclobutan-1-amine is a specialized cyclic amine compound featuring a cycloheptyl group attached to a cyclobutane ring. Its unique structural configuration, combining a seven-membered and a four-membered ring, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The strained cyclobutane ring enhances reactivity, facilitating selective bond formation in complex molecular frameworks. This compound is particularly useful in the development of novel bioactive molecules due to its rigid, sterically defined geometry, which can influence binding affinity and metabolic stability. Its synthetic versatility allows for further functionalization, making it a promising candidate for applications in medicinal chemistry and material science.
1-cycloheptylcyclobutan-1-amine structure
1548598-66-8 structure
Product Name:1-cycloheptylcyclobutan-1-amine
CAS No:1548598-66-8
MF:C11H21N
MW:167.29114317894
CID:6022638
PubChem ID:67285179
Update Time:2025-06-28

1-cycloheptylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-cycloheptylcyclobutan-1-amine
    • SCHEMBL2124833
    • AKOS021255942
    • 1548598-66-8
    • EN300-1828076
    • Inchi: 1S/C11H21N/c12-11(8-5-9-11)10-6-3-1-2-4-7-10/h10H,1-9,12H2
    • InChI Key: AWLBUMRVLXBLGY-UHFFFAOYSA-N
    • SMILES: NC1(CCC1)C1CCCCCC1

Computed Properties

  • Exact Mass: 167.167399674g/mol
  • Monoisotopic Mass: 167.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

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Additional information on 1-cycloheptylcyclobutan-1-amine

1-Cycloheptylcyclobutan-1-amine (CAS No. 1548598-66-8): A Comprehensive Overview

1-Cycloheptylcyclobutan-1-amine (CAS No. 1548598-66-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This bicyclic amine, characterized by its cycloheptyl and cyclobutyl moieties, presents a fascinating structural framework that enables diverse applications. Its molecular formula, C11H21N, and molecular weight of 167.29 g/mol make it a valuable intermediate in various chemical syntheses.

The compound's structural features, particularly the cycloheptyl group and the cyclobutane ring, contribute to its unique physicochemical properties. The 1-cycloheptylcyclobutan-1-amine structure exhibits a balance between rigidity and flexibility, which is highly desirable in drug design and material applications. Recent studies have explored its potential as a building block for novel pharmaceuticals, especially in the development of central nervous system (CNS) targeting agents, given its ability to cross the blood-brain barrier.

In the context of current research trends, 1-cycloheptylcyclobutan-1-amine derivatives are being investigated for their role in addressing modern healthcare challenges. For instance, researchers are examining its potential in designing molecules that target neurodegenerative diseases, a hot topic in 2024 due to the aging global population. The compound's scaffold is also being studied for its utility in creating advanced materials with tailored properties, such as polymers with enhanced thermal stability or novel liquid crystals for display technologies.

The synthesis of 1-cycloheptylcyclobutan-1-amine typically involves multi-step organic reactions, with the key step being the formation of the cyclobutane ring. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the growing emphasis on green chemistry principles in contemporary research. Analytical characterization of this compound typically includes techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are standard in quality control for fine chemicals.

From a commercial perspective, the demand for CAS 1548598-66-8 has been steadily increasing, particularly from pharmaceutical and specialty chemical companies. This growth aligns with the broader market trend toward custom synthesis and the development of novel chemical entities for drug discovery programs. The compound's price and availability can vary significantly depending on purity requirements and order quantities, with most suppliers offering it in gram to kilogram scales for research purposes.

Safety considerations for handling 1-cycloheptylcyclobutan-1-amine follow standard laboratory protocols for organic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Storage typically requires cool, dry conditions under inert atmosphere to maintain stability over extended periods.

The future outlook for 1-cycloheptylcyclobutan-1-amine research appears promising, with several patent applications recently filed that incorporate this structural motif. Its versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. As computational chemistry and AI-assisted drug design become more prevalent, compounds with well-defined yet modifiable structures like 1-cycloheptylcyclobutan-1-amine are likely to see increased utilization in virtual screening and molecular modeling studies.

For researchers interested in exploring this compound further, key search terms might include: "1-cycloheptylcyclobutan-1-amine synthesis", "CAS 1548598-66-8 applications", or "cycloheptyl-cyclobutyl amine derivatives". These reflect common queries from scientists looking to understand the compound's potential uses or synthetic accessibility. The growing body of literature on this and related structures suggests it will remain an area of active investigation in the coming years.

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